1-(4-hydroxyphenyl)ethanone (4-amino-6-chloro-2-pyrimidinyl)hydrazone

• IUPAC Name: 4-[(E)-N-[(4-amino-6-chloropyrimidin-2-yl)amino]-C-methylcarbonimidoyl]phenol
• InChI: InChI=1S/C12H12ClN5O/c1-7(8-2-4-9(19)5-3-8)17-18-12-15-10(13)6-11(14)16-12/h2-6,19H,1H3,(H3,14,15,16,18)/b17-7+
• InChI Key: DKRJKRPKGQHNBQ-REZTVBANSA-N
• Canonical SMILES: CC(=NNC1=NC(=CC(=N1)Cl)N)C2=CC=C(C=C2)O
• Isomeric SMILES: C/C(=N\NC1=NC(=CC(=N1)Cl)N)/C2=CC=C(C=C2)O
• Molecular Formula: C12H12ClN5O
• Molecular Weight: 277.71 g/mol

Description

The compound “1-(4-hydroxyphenyl)ethanone (4-amino-6-chloro-2-pyrimidinyl)hydrazone” is a hydrazone derivative. Hydrazones are a class of organic compounds characterized by a nitrogen-nitrogen double bond with four substituents. In this case, the substituents are “1-(4-hydroxyphenyl)ethanone” and "4-amino-6-chloro-2-pyrimidinyl".

Molecular Structure Analysis

The molecular structure of this compound would be determined by the specific arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or experimental data, it’s not possible to provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Hydrazones are known to undergo a variety of reactions, including oxidation, reduction, and cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific structure. These might include its melting point, boiling point, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Without more information, it’s not possible to provide a detailed analysis of its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. This could include studies of its biological activity, its potential use in materials science, or its behavior under various reaction conditions.